tert-Butyl (3-aminocyclobutyl)carbamate

• IUPAC Name: tert-butyl N-(3-aminocyclobutyl)carbamate
• InChI: InChI=1S/C9H18N2O2/c1-9(2,3)13-8(12)11-7-4-6(10)5-7/h6-7H,4-5,10H2,1-3H3,(H,11,12)
• InChI Key: OPDOEOOBYOABCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC(C1)N
• Molecular Formula: C9H18N2O2
• Molecular Weight: 186.25 g/mol
• CAS RN: 1212395-34-0, 1090904-48-5, 871014-19-6

Description

“tert-Butyl (3-aminocyclobutyl)carbamate” is a chemical compound with the CAS Number: 1090904-48-5. It has a molecular weight of 186.25. The compound is solid in physical form. It is also known by its IUPAC name, tert-butyl 3-aminocyclobutylcarbamate.

Molecular Structure Analysis

The Inchi Code for “tert-Butyl (3-aminocyclobutyl)carbamate” is 1S/C9H18N2O2/c1-9(2,3)13-8(12)11-7-4-6(10)5-7/h6-7H,4-5,10H2,1-3H3,(H,11,12)/t6-,7-. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“tert-Butyl (3-aminocyclobutyl)carbamate” is a solid compound. It is stored in a refrigerator and shipped at room temperature.

Scientific Research Applications

Enantioselective Synthesis of Carbocyclic Analogues

Tert-butyl (3-aminocyclobutyl)carbamate is crucial for synthesizing carbocyclic analogues of 2′-deoxyribonucleotides. Its crystal structure confirms the relative substitution in the cyclopentane ring, highlighting its importance in enantioselective synthesis processes (Ober et al., 2004).

Mild and Efficient One-Pot Curtius Rearrangement

The compound serves as an intermediate in a one-pot Curtius rearrangement, facilitating the transformation of carboxylic acid to tert-butyl carbamate. This method is compatible with various substrates, including malonate derivatives, to access protected amino acids (Lebel & Leogane, 2005).

Preparation of Agonists for Metabotropic Glutamate Receptor 5

It acts as a key intermediate in preparing agonists for metabotropic glutamate receptor 5. The mechanism involves nucleophilic addition to an isocyanate intermediate, applicable to various 1-(3-oxocycloalkyl) carboxylic acids (Sun et al., 2014).

Metalation and Alkylation in Aminosilanes

This compound is studied for its ability to undergo metalation between nitrogen and silicon, leading to efficient reactions with electrophiles. It's significant in preparing α-functionalized α-amino silanes (Sieburth et al., 1996).

Diels-Alder Reaction and Preparation of Heterocycles

It is involved in Diels-Alder reactions and the preparation of heterocycles, contributing to the synthesis of complex organic compounds like hexahydroindolinones (Padwa et al., 2003).

Stereoselective Synthesis of Factor Xa Inhibitors

Tert-butyl (3-aminocyclobutyl)carbamate is used in the stereoselective synthesis of factor Xa inhibitors, demonstrating its versatility in the preparation of pharmacologically relevant compounds (Wang et al., 2017).

Photoredox-Catalyzed Cascade in Organic Synthesis

The compound is involved in photoredox-catalyzed cascades for assembling 3-aminochromones, showcasing its utility in organic synthesis and the development of diverse amino pyrimidines (Wang et al., 2022).

Transformation of Amino Protecting Groups

It's used in transforming amino protecting groups, illustrating its role in the chemoselective synthesis of complex organic molecules (Sakaitani & Ohfune, 1990).

Crystallographic Studies

The compound has been characterized through crystallographic studies, contributing to the understanding of its structural properties and interactions in various chemical contexts (Kant et al., 2015).

Atmospheric CO2 Fixation

In atmospheric CO2 fixation processes, tert-butyl (3-aminocyclobutyl)carbamate aids in efficiently producing cyclic carbamates, demonstrating its environmental applications (Takeda et al., 2012).

Safety And Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P305, P338, P351.